Cas no 2228267-02-3 ((2,6-dichloro-5-fluoropyridin-3-yl)methanesulfonamide)

• Product Name: (2,6-dichloro-5-fluoropyridin-3-yl)methanesulfonamide
• CAS No: 2228267-02-3
• MF: C₆H₅Cl₂FN₂O₂S
• MW: 259.085501432419
• CID: 6276680
• PubChem ID: 165636928
• Update Time: 2025-05-22

(2,6-dichloro-5-fluoropyridin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2,6-dichloro-5-fluoropyridin-3-yl)methanesulfonamide
• EN300-1989216
• 2228267-02-3

• Inchi： 1S/C6H5Cl2FN2O2S/c7-5-3(2-14(10,12)13)1-4(9)6(8)11-5/h1H,2H2,(H2,10,12,13)
• InChI Key： LCPLYYRVAHFBIZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)CS(N)(=O)=O

Computed Properties

• Exact Mass: 257.9432821g/mol
• Monoisotopic Mass: 257.9432821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4Ų

Additional information on (2,6-dichloro-5-fluoropyridin-3-yl)methanesulfonamide

The Chemical Compound CAS No 2228267-02-3: (2,6-Dichloro-5-fluoropyridin-3-yl)methanesulfonamide

(2,6-Dichloro-5-fluoropyridin-3-yl)methanesulfonamide, identified by the CAS registry number 2228267-02-3, is a synthetic organic compound with a complex structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of methanesulfonamides, which are known for their potential applications in drug development and agrochemicals. The molecule's structure features a pyridine ring substituted with chlorine and fluorine atoms, along with a methanesulfonamide group attached at the 3-position. This combination of functional groups imparts unique chemical properties, making it a subject of interest for researchers exploring its biological activity and synthetic applications.

Recent studies have highlighted the potential of (2,6-dichloro-5-fluoropyridin-3-yl)methanesulfonamide as a candidate for developing novel pharmaceutical agents. The presence of halogen atoms on the pyridine ring enhances the compound's stability and bioavailability, which are critical factors in drug design. Additionally, the methanesulfonamide group is known to exhibit favorable pharmacokinetic properties, making it a valuable component in medicinal chemistry. Researchers have been particularly interested in its ability to inhibit specific enzyme targets, which could lead to the development of treatments for various diseases, including cancer and inflammatory disorders.

In the agricultural sector, this compound has shown promise as a potential herbicide or fungicide. The pyridine ring's electron-withdrawing substituents contribute to its ability to interact with biological systems, potentially disrupting key metabolic pathways in pests or pathogens. Recent field trials have demonstrated its efficacy in controlling certain plant pathogens without significant adverse effects on non-target organisms. This dual application potential underscores the importance of further research into its mechanism of action and environmental impact.

The synthesis of CAS No 2228267-02-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of chlorine and fluorine substituents on the pyridine ring requires precise control over reaction conditions to ensure high yields and product purity. The attachment of the methanesulfonamide group is typically achieved through nucleophilic substitution or coupling reactions, depending on the specific intermediates used. These synthetic strategies not only highlight the versatility of pyridine derivatives but also pave the way for further modifications to optimize the compound's properties.

From an environmental perspective, understanding the fate and transport of (2,6-dichloro-5-fluoropyridin-3-yl)methanesulfonamide in natural systems is crucial for assessing its safety and sustainability. Recent studies have focused on its degradation pathways under various environmental conditions, such as soil microbial activity and photodegradation. These investigations are essential for determining its persistence in ecosystems and guiding regulatory decisions regarding its use in agricultural and pharmaceutical applications.

In conclusion, CAS No 2228267-02-3, or (2,6-dichloro-5-fluoropyridin-3-yl)methanesulfonamide, represents a versatile compound with significant potential across multiple industries. Its unique chemical structure, combined with promising biological activity, positions it as a valuable tool in both medicinal and agricultural research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing innovative solutions to global health and food security challenges.